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Compound of Interest

Compound Name: p-Tolylacetic acid

Cat. No.: B051852

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of p-Tolylacetic acid, consolidating critical
data from PubChem, ChemSpider, and other scientific resources. It is designed to serve as a
comprehensive reference for professionals in research, drug development, and chemical
synthesis.

Core Compound Identifiers

p-Tolylacetic acid, also known as 4-methylphenylacetic acid, is a carboxylic acid derivative of
toluene. It is a key intermediate in the synthesis of various organic compounds. The primary
identifiers from major chemical databases are summarized below.
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Identifier Type Identifier Source
PubChem CID 248474 PubChem[1]
ChemSpider ID 242637 ChemSpider
ChemicalBook][2],
ChemsScene|3], Santa Cruz
CAS Number 622-47-9 ) )
Biotechnology[4], Sigma-
Aldrich[5], TCI Chemicals
InChl=1S/C9H1002/c1-7-2-4- _ _
ChemicalBook[2], Sigma-
InChl 8(5-3-7)6-9(10)11/h2- .
Aldrich[5]
5H,6H2,1H3,(H,10,11)
GXXXUZIRGXYDFP- ChemicalBook[2], Sigma-
InChlKey )
UHFFFAOYSA-N Aldrich[5]
SMILES CC1=CC=C(C=C1)CC(=0)O Fisher Scientific[6]

Molecular Formula

C9H1002

ChemicalBook[2],
ChemScene|3], Santa Cruz

Biotechnology[4]

Quantitative Physicochemical and Spectral Data

A compilation of key quantitative data for p-Tolylacetic acid is presented below, offering a

comparative view of its physical, chemical, and spectral properties.

Physical and Chemical Properties
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Property Value Source
ChemicalBook][2],
Molecular Weight 150.17 g/mol ChemScene]3], Santa Cruz
Biotechnology[4]
) ) ) ChemicalBook[2], Sigma-
Melting Point 88-92 °C (lit.) )
Aldrich[5]
92.0t0 94.0 °C TCI Chemicals

ChemicalBook[2], Sigma-

Boiling Point 265-267 °C (lit.)
Aldrich[5]

539.2 K NIST WebBook[7]

pKa 4.370 (at 25°C) ChemicalBook[2]

XLogP3-AA 1.9 Scent.vn[8]

Topological Polar Surface Area

(TPSA) 37.3 A2 ChemScene[3]

Solubility in Ethanol 136.8 g/L (at 25°C) Scent.vn[8]

Solubility in Methanol 177.61 g/L (at 25°C) Scent.vn[8]

Solubility in Isopropanol 82.31 g/L (at 25°C) Scent.vn[8]
Predicted Spectral Data

Data Type Prediction Source

Refractive Index 1.5002 ChemicalBook[2]

Experimental Protocols

Detailed methodologies for key experiments involving p-Tolylacetic acid are crucial for
reproducibility and further research. The following sections outline common experimental
protocols.

Synthesis of p-Tolylacetic Acid
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A prevalent method for the synthesis of p-Tolylacetic acid is the hydrolysis of 4-
methylphenylacetonitrile.

Materials:

e 4-methylphenylacetonitrile

 Sulfuric acid (concentrated)

o Water

o Toluene

e Sodium hydroxide solution (alkali solution)
e Inorganic acid (e.g., HCI)

Procedure:

 In a suitable reaction vessel, slowly add concentrated sulfuric acid to water with stirring to
prepare a dilute sulfuric acid solution.

e Heat the sulfuric acid solution to 90°C.

« Slowly add 4-methylphenylacetonitrile dropwise to the heated acid solution while maintaining
the temperature between 90-150°C.

 After the addition is complete, continue stirring at reflux for several hours until the reaction is
complete.

e Cool the reaction mixture and extract the crude product with toluene.

e The aqueous phase can be neutralized with a sodium hydroxide solution to form the sodium
salt of p-Tolylacetic acid.

e The product is then precipitated by acidifying the solution with an inorganic acid to a pH of 1-
4.,
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e The precipitated solid is collected by filtration, washed with water, and dried to yield the final
product.

Melting Point Determination

The melting point is a critical parameter for assessing the purity of p-Tolylacetic acid. A
standard capillary method is typically employed.

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or similar)
o Capillary tubes (sealed at one end)

e Thermometer

Procedure:

» A small amount of finely powdered, dry p-Tolylacetic acid is packed into a capillary tube to a
height of 2-3 mm.

e The capillary tube is placed in the heating block of the melting point apparatus.
e The sample is heated at a steady rate, and the temperature is observed.

e The melting range is recorded from the temperature at which the first drop of liquid appears
to the temperature at which the entire sample becomes a clear liquid. For a pure sample, this
range is typically narrow.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for the structural elucidation of p-Tolylacetic acid.
Instrumentation:
 NMR Spectrometer (e.g., 300 MHz or higher)

¢ NMR tubes
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e Deuterated solvent (e.g., CDCI3, DMSO-d6)
 Internal standard (e.g., Tetramethylsilane - TMS)

Procedure:

A small amount of p-Tolylacetic acid is dissolved in a deuterated solvent in an NMR tube.

A small amount of an internal standard (TMS) is added.

The NMR tube is placed in the spectrometer.

The *H and 13C NMR spectra are acquired.

The chemical shifts (0) are reported in parts per million (ppm) relative to the internal
standard.

Expected *H NMR Data (in CDCIs):

A singlet for the methyl protons (CHs) around 2.3 ppm.

A singlet for the methylene protons (CHz) around 3.6 ppm.

A multiplet or two doublets for the aromatic protons (CeHa) between 7.1 and 7.2 ppm.

A broad singlet for the carboxylic acid proton (COOH), which can vary in chemical shift.

Visualizations

The following diagrams illustrate key relationships and workflows relevant to the study of p-
Tolylacetic acid.
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Information Flow for p-Tolylacetic Acid Data

PubChem ChemSpider Chemical Suppliers
(CID: 248474) (ID: 242637) (e.g., Sigma-Aldrich, TCI)

Provides Identifiers, Propertie$ Provides Identifiers, Properties Provides Purity, Physical Constants

p-Tolylacetic Acid

Click to download full resolution via product page

Caption: Data sources for p-Tolylacetic acid.
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General Experimental Workflow for Compound Characterization

Synthesis

Starting Materials

Chemical Reaction
(e.g., Hydrolysis)

'

Purification
(e.g., Recrystallization)

Purity Check [Structural Elucidation Molecular Weight Confirmation

Melting Point NMR Spectroscopy

Determination (*H, 13C) Mass Spectrometry

Characterized p-Tolylacetic Acid

Click to download full resolution via product page
Caption: Workflow for compound characterization.
Safety and Handling
p-Tolylacetic acid is classified as an irritant. It can cause skin and serious eye irritation.[9]

Precautionary Measures:

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b051852?utm_src=pdf-body-img
https://www.benchchem.com/product/b051852?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/T0882_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Handling: Use in a well-ventilated area. Avoid breathing dust. Wash hands thoroughly after
handling.[9][10]

e Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side-
shields, and a dust respirator.[9]

o Storage: Store in a cool, dry place in a tightly sealed container.[9]

In case of contact, it is advised to rinse the affected area with plenty of water. If irritation
persists, seek medical attention.[9] For disposal, follow local regulations for chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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